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Compound of Interest

Compound Name: Furazidine
Cat. No.: B1195691
Get Quote
\ J

This document provides a comprehensive, step-by-step guide for the safe and compliant
disposal of Furazidine, a nitrofuran anti-infective agent. Adherence to these procedures is
critical to ensure personnel safety, environmental protection, and regulatory compliance. The
disposal of laboratory chemicals is governed by overlapping regulations, and this guide is
intended to supplement, not replace, institutional, local, state, and federal guidelines.

Hazard Identification and Risk Assessment

Before handling Furazidine for disposal, it is essential to be aware of its associated hazards.
Furazidine is classified with several hazard statements that necessitate careful handling.[1][2]

[3]

Table 1: Furazidine Hazard Summary
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Hazard Class GHS Code Description Source
o Harmful if
Acute Toxicity, Oral H302 [11[3]
swallowed
Skin
) o H315 Causes skin irritation [11[3]
Corrosion/Irritation
Serious Eye Causes serious eye
o H319 o [21[3]
Damage/Eye Irritation irritation

| Specific Target Organ Toxicity | H335 | May cause respiratory irritation |[1][2] |

Personnel must wear appropriate Personal Protective Equipment (PPE), including safety
glasses, protective gloves, and a lab coat.[2][3] All handling of Furazidine powder should be
conducted in a well-ventilated area or a chemical fume hood to avoid dust formation and
inhalation.[3][4]

Regulatory Framework

The disposal of pharmaceutical waste, including Furazidine, is regulated by multiple agencies,
primarily the Environmental Protection Agency (EPA) under the Resource Conservation and
Recovery Act (RCRA).[5][6] A key provision for healthcare and laboratory facilities is the EPA's
Subpart P rule, which explicitly bans the sewering (i.e., flushing down the drain) of hazardous

waste pharmaceuticals.[6][7]

It is the responsibility of the waste generator to determine if their waste is hazardous. While
Furazidine is not explicitly listed as a P- or U-listed hazardous waste by RCRA, it must be
evaluated for hazardous characteristics (ignitability, corrosivity, reactivity, toxicity). Consult your
institution's Environmental Health and Safety (EHS) department for a definitive classification.

Disposal Workflow

The following diagram outlines the decision-making process for the proper segregation and

disposal of Furazidine waste.

© 2026 BenchChem. All rights reserved. 2/6 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Furagin
https://www.tlcstandards.com/ProdImages/SDS/F/F-140001.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Furagin
https://www.tlcstandards.com/ProdImages/SDS/F/F-140001.pdf
https://file.medchemexpress.com/batch_PDF/HY-77036/Furagin-SDS-MedChemExpress.pdf
https://www.tlcstandards.com/ProdImages/SDS/F/F-140001.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Furagin
https://file.medchemexpress.com/batch_PDF/HY-77036/Furagin-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-77036/Furagin-SDS-MedChemExpress.pdf
https://www.tlcstandards.com/ProdImages/SDS/F/F-140001.pdf
https://www.benchchem.com/product/b1195691/docs?utm_src=pdf-body#standard-operating-procedure-furazidine-disposal
https://www.tlcstandards.com/ProdImages/SDS/F/F-140001.pdf
https://www.capotchem.cn/doc/viewmsds_1672-88-4.html
https://www.benchchem.com/product/b1195691/docs?utm_src=pdf-body#standard-operating-procedure-furazidine-disposal
https://www.sdmedwaste.com/post/pharmaceutical-waste-disposal-regulations
https://www.stericycle.com/en-us/resource-center/blog/pharmaceutical-waste-medication-disposal
https://www.stericycle.com/en-us/resource-center/blog/pharmaceutical-waste-medication-disposal
https://dec.ny.gov/environmental-protection/waste-management/hazardous-waste/rcra-compliance-information/management-of-hazardous-waste-pharmaceuticals
https://www.benchchem.com/product/b1195691/docs?utm_src=pdf-body#standard-operating-procedure-furazidine-disposal
https://www.benchchem.com/product/b1195691/docs?utm_src=pdf-body#standard-operating-procedure-furazidine-disposal
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195691?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Identify Furazidine Waste
(Expired chemical, contaminated labware,
spill cleanup material)

'

Is waste classified as RCRA
Hazardous by your institution/state?

Segregate as Segregate as
Non-Hazardous RCRA Hazardous
Pharmaceutical Waste Pharmaceutical Waste

Place in designated Place in designated
BLUE or WHITE BLACK RCRA Hazardous
Pharmaceutical Waste Container Waste Container

Waste collected by
approved hazardous
waste vendor for incineration

Click to download full resolution via product page

Caption: Furazidine Waste Disposal Decision Workflow.
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Step-by-Step Disposal Protocols

e Consult EHS: Confirm the waste classification (hazardous vs. non-hazardous) with your
institution's EHS department.

o Container Labeling: Obtain the correct waste container as determined by the workflow above

(e.g., black for hazardous, blue/white for non-hazardous). Ensure the container is clearly
labeled with "Hazardous Waste" or "Non-Hazardous Pharmaceutical Waste" and lists the
chemical name "Furazidine."

o Packaging: Place the original container of Furazidine into the designated waste container. If
the original container is damaged, carefully transfer the powder in a fume hood into a new,
sealed, and compatible container before placing it in the final waste drum.

o Storage: Store the waste container in a designated satellite accumulation area. Keep the
container closed except when adding waste.

o Pickup: Arrange for pickup through your institution's EHS-approved waste management
vendor. Hazardous pharmaceutical waste is typically disposed of via incineration.[6]

This procedure applies to items such as gloves, weigh boats, pipette tips, and paper towels
contaminated with small amounts of Furazidine.

e Segregation: Do not mix this waste with regular trash or biohazardous waste.

o Packaging: Place all contaminated solid waste into a suitable, clearly labeled container. This
is often a designated bag or bin for "Trace Chemical Waste" or as directed by your EHS
office.

e Disposal:

o If the waste is deemed RCRA Hazardous, it must be placed in the black hazardous waste
container.

o If the waste is Non-Hazardous, it should be placed in the appropriate non-hazardous
pharmaceutical waste stream.
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e Ensure Safety: Evacuate the immediate area if the spill is large or dust is airborne. Ensure
proper ventilation. Wear required PPE: safety glasses, gloves, lab coat, and if necessary,
respiratory protection.[3]

o Containment: Cover the spill with an absorbent material suitable for chemical powders. Avoid
creating dust.[3][4]

o Collection: Carefully sweep or scoop the absorbed material and spilled powder into a
suitable, sealable container.[3]

o Decontamination: Clean the spill area with soap and water, and collect the cleaning materials
(e.g., paper towels) as contaminated debris.[3]

o Disposal: Label the container with the contents ("Furazidine Spill Debris") and manage it as
hazardous waste in the black RCRA container, pending EHS guidance.

Under no circumstances should Furazidine or its contaminated waste be disposed of in regular
trash or flushed down the drain.[6][7] Improper disposal can lead to environmental
contamination and significant regulatory violations.[5] Always consult your local regulations and
institutional safety protocols before proceeding.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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